Cas no 136309-08-5 (6-Methoxy-2-pyrazinecarboxylic acid ethyl ester)
136309-08-5 structure
Product Name:6-Methoxy-2-pyrazinecarboxylic acid ethyl ester
CAS No:136309-08-5
MF:C8H10N2O3
MW:182.176601886749
CID:2663126
Update Time:2023-08-06
6-Methoxy-2-pyrazinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 6-Methoxy-2-pyrazinecarboxylic acid ethyl ester
- 2-Pyrazinecarboxylic acid, 6-methoxy-, ethyl ester
- PYRAZINECARBOXYLIC ACID, 6-METHOXY-, ETHYL ESTER
-
- Inchi： 1S/C8H10N2O3/c1-3-13-8(11)6-4-9-5-7(10-6)12-2/h4-5H,3H2,1-2H3
- InChI Key： JYOGJLQLLUNMRY-UHFFFAOYSA-N
- SMILES： O(C(C1C=NC=C(N=1)OC)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- XLogP3: 1.2
- Topological Polar Surface Area: 61.3
6-Methoxy-2-pyrazinecarboxylic acid ethyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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